Cas no 354587-66-9 (4-Cinnolinemethanol)

• Product Name: 4-Cinnolinemethanol
• CAS No: 354587-66-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1111391
• PubChem ID: 23560691
• Update Time: 2025-04-20

4-Cinnolinemethanol Chemical and Physical Properties

Names and Identifiers

• 4-Cinnolinemethanol
• SCHEMBL637764
• XATQUSHJEVFFLF-UHFFFAOYSA-N
• DA-42649
• (cinnolin-4-yl)-methanol
• 354587-66-9
• cinnolin-4-ylmethanol

• Inchi： 1S/C9H8N2O/c12-6-7-5-10-11-9-4-2-1-3-8(7)9/h1-5,12H,6H2
• InChI Key： XATQUSHJEVFFLF-UHFFFAOYSA-N
• SMILES： OCC1=CN=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines